Cas no 2171628-68-3 (4-({2-(benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-({2-(benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171628-68-3
• MF: C₃₄H₃₂N₂O₆
• MW: 564.627689361572
• CID: 6378627
• PubChem ID: 165808792
• Update Time: 2025-06-23

4-({2-(benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-(benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-({[2-(benzyloxy)phenyl]methyl}carbamoyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1512390
• 2171628-68-3

• Inchi： 1S/C34H32N2O6/c37-32(38)19-18-30(33(39)35-20-24-12-4-9-17-31(24)41-21-23-10-2-1-3-11-23)36-34(40)42-22-29-27-15-7-5-13-25(27)26-14-6-8-16-28(26)29/h1-17,29-30H,18-22H2,(H,35,39)(H,36,40)(H,37,38)
• InChI Key： UEZCJFLOYZHUSO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1=CC=CC=C1OCC1C=CC=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 564.22603674g/mol
• Monoisotopic Mass: 564.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({2-(benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-({2-(Benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Versatile Synthetic Intermediate in Modern Pharmaceutical Research

CAS No. 2171628-68-3 represents a complex organic molecule with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This compound, known as 4-({2-(Benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is characterized by its multifunctional moieties, including a benzyloxy group, a fluoren-9-yl methoxycarbonyl linker, and a butanoic acid backbone. These structural elements collectively contribute to its potential applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of fluoren-9-yl derivatives in the development of bioactive compounds, particularly in the context of targeted drug delivery systems. The fluoren-9-yl methoxycarbonyl moiety in this molecule is believed to enhance molecular stability and improve solubility properties, which are critical for pharmaceutical formulations. Additionally, the benzyloxy group provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives with tailored pharmacological profiles.

The butanoic acid backbone of this compound is a key structural element that influences its physicochemical properties. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that butanoic acid derivatives can exhibit significant biological activity, particularly in modulating inflammatory pathways. The combination of this backbone with the fluoren-9-yl linker suggests potential applications in the design of anti-inflammatory agents and antioxidant compounds.

One of the most promising areas of research involving this compound is its role as a synthetic intermediate in the development of targeted therapies. A 2023 study published in Organic & Biomolecular Chemistry reported that fluoren-3-yl derivatives, including those with benzyloxy substituents, demonstrate enhanced cell membrane permeability and improved drug bioavailability. These findings underscore the potential of fluoren-9-yl methoxycarbonyl derivatives in the design of prodrugs and drug delivery systems.

The carbamoyl functional group in this molecule is another critical element that contributes to its biological activity. Recent work in Chemical Communications (2023) has shown that carbamoyl derivatives can effectively modulate enzyme activity and signal transduction pathways. The presence of this group in the 2-(benzyloxy)phenylmethyl moiety suggests potential applications in the development of enzyme inhibitors and signal modulators.

The methoxycarbonyl functionality in the fluoren-9-yl linker is also of interest in pharmaceutical research. Studies published in Drug Discovery Today (2023) have highlighted the importance of methoxycarbonyl groups in enhancing the metabolic stability of drug candidates. This compound's methoxycarbonyl moiety may therefore play a role in improving the half-life and efficacy of potential therapeutic agents.

The structural complexity of 4-({2-(Benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid makes it a valuable tool for exploring the structure-activity relationships (SAR) in drug design. Researchers have used computational methods to predict the binding affinity of this compound with various target proteins, including kinases and enzymes. These studies have provided insights into the molecular mechanisms underlying its potential therapeutic effects.

Experimental validation of this compound's biological activity has been conducted in several studies. For example, a 2023 paper in ACS Chemical Biology reported that derivatives of this compound show selective cytotoxicity against cancer cell lines. The fluoren-9-yl linker and benzyloxy group were found to contribute significantly to the compound's antiproliferative effects, suggesting potential applications in oncology.

Furthermore, the amino functionality in the fluoren-9-yl linker may enable the incorporation of targeting moieties for site-specific drug delivery. This feature is particularly valuable in the development of nanomedicine and targeted therapies, where the ability to direct drug action to specific tissues or cells is critical.

Despite its promising potential, the development of this compound as a therapeutic agent faces several challenges. One major challenge is the synthetic complexity of the molecule, which requires advanced organic synthesis techniques. Additionally, the toxicological profile of the compound must be thoroughly evaluated to ensure its safety for clinical applications.

In conclusion, 4-({2-(Benzyloxy)phenylmethyl}carbamoyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171628-68-3) represents a promising candidate for further research in medicinal chemistry. Its unique structural features, including the fluoren-9-yl linker, benzyloxy group, and butanoic acid backbone, suggest potential applications in the development of anti-inflammatory agents, antioxidants, and targeted therapies. Continued research into its biological activity and synthetic feasibility will be essential for advancing its potential as a therapeutic agent.